Cas no 1784559-60-9 (Tert-butyl 3-(1-fluoro-2-hydroxyethyl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(1-fluoro-2-hydroxyethyl)azetidine-1-carboxylate
• CAS No: 1784559-60-9
• MF: C₁₀H₁₈FNO₃
• MW: 219.25322675705
• CID: 5323739
• Update Time: 2025-10-23

Tert-butyl 3-(1-fluoro-2-hydroxyethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-fluoro-2-hydroxyethyl)azetidine-1-carboxylate
• Tert-butyl 3-(1-fluoro-2-hydroxyethyl)azetidine-1-carboxylate

• Inchi： 1S/C10H18FNO3/c1-10(2,3)15-9(14)12-4-7(5-12)8(11)6-13/h7-8,13H,4-6H2,1-3H3
• InChI Key： OCEFKMAZQXEHRY-UHFFFAOYSA-N
• SMILES： FC(CO)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 233
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8

Additional information on Tert-butyl 3-(1-fluoro-2-hydroxyethyl)azetidine-1-carboxylate

Introduction to Tert-butyl 3-(1-fluoro-2-hydroxyethyl)azetidine-1-carboxylate (CAS No. 1784559-60-9)

Tert-butyl 3-(1-fluoro-2-hydroxyethyl)azetidine-1-carboxylate is a specialized organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1784559-60-9, represents a sophisticated derivative of azetidine, an heterocyclic scaffold that has been extensively explored for its potential in drug development. The presence of both fluoro and hydroxyl functional groups in its molecular structure endows it with distinct chemical properties that make it a promising candidate for further investigation in the synthesis of bioactive molecules.

The tert-butyl group at the carboxyl position not only enhances the compound's solubility in organic solvents but also provides a stable handle for further chemical modifications. This characteristic is particularly valuable in the context of drug discovery, where modularity and adaptability are key factors in designing molecules with optimized pharmacokinetic profiles. The 1-fluoro-2-hydroxyethyl moiety, on the other hand, introduces both electron-withdrawing and hydrogen-bonding capabilities, which can be leveraged to fine-tune interactions with biological targets. Such structural features are often exploited to improve binding affinity and selectivity, two critical parameters for successful drug candidates.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds as therapeutic agents. Among these, azetidine derivatives have shown particular promise due to their ability to mimic natural amino acid structures while maintaining a compact and flexible molecular geometry. This makes them ideal candidates for inhibiting enzymes and receptors that play pivotal roles in various disease pathways. For instance, studies have demonstrated that azetidine-based molecules can effectively target enzymes involved in cancer metabolism and inflammation, offering potential therapeutic benefits.

The fluoro substituent in Tert-butyl 3-(1-fluoro-2-hydroxyethyl)azetidine-1-carboxylate is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability and improve bioavailability. The hydroxyl group, located on the ethyl side chain, provides an additional site for hydrogen bonding interactions, which can be crucial for optimizing binding to biological targets. These features collectively contribute to the compound's potential as a building block for more complex drug molecules.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that Tert-butyl 3-(1-fluoro-2-hydroxyethyl)azetidine-1-carboxylate may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders. This hypothesis is supported by preliminary experimental data indicating that derivatives of this compound can modulate enzyme activity in vitro. These findings underscore the importance of exploring novel scaffolds like azetidine derivatives for addressing unmet medical needs.

The synthesis of Tert-butyl 3-(1-fluoro-2-hydroxyethyl)azetidine-1-carboxylate presents unique challenges due to its complex structural features. However, recent methodological developments have made it more feasible to access such molecules on a laboratory scale. Techniques such as fluorination reactions and functional group transformations have been refined to achieve high yields and purity levels, which are essential for downstream applications like pharmacological testing. These improvements have opened up new avenues for synthetic chemists to explore the full potential of this class of compounds.

From a medicinal chemistry perspective, the versatility of Tert-butyl 3-(1-fluoro-2-hydroxyethyl)azetidine-1-carboxylate lies in its ability to serve as a scaffold for structure-based drug design. By systematically modifying its functional groups or introducing additional moieties, researchers can generate libraries of analogs with tailored properties. Such libraries are invaluable tools for high-throughput screening (HTS) campaigns aimed at identifying lead compounds with desired biological activities. The integration of machine learning algorithms into this process has further accelerated the discovery pipeline by predicting promising candidates based on structural features alone.

The potential applications of Tert-butyl 3-(1-fluoro-2-hydroxyethyl)azetidine-1-carboxylate extend beyond traditional small-molecule drug development. Its unique structural motifs make it an attractive candidate for designing peptidomimetics—molecules that mimic peptides without their drawbacks, such as poor stability or immunogenicity. Peptidomimetics have gained significant traction in recent years as they offer improved pharmacokinetic profiles while retaining high target specificity. By leveraging the scaffold provided by this compound, researchers can develop novel peptidomimetics with enhanced therapeutic potential.

In conclusion,Tert-butyl 3-(1-fluoro-2-hydroxyethyl)azetidine-1-carboxylate (CAS No. 1784559-60-9) represents a compelling example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique combination of functional groups and heterocyclic core positions it as a versatile tool for drug discovery efforts aimed at addressing complex diseases. As research continues to uncover new applications for this compound and its derivatives,Tert-butyl 3-(1-fluoro-2-hydroxyethyl)azetidine-1-carboxylate is poised to play an increasingly important role in the development of next-generation therapeutics.